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Compound of Interest

Compound Name: 1,13-Tridecanediol

Cat. No.: B076597 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal properties of 1,13-
Tridecanediol, a long-chain aliphatic diol. The document details its melting and boiling points,

providing experimentally determined values and estimates. Furthermore, it outlines detailed

experimental protocols for the determination of these fundamental thermal characteristics and

presents a logical workflow for its analytical characterization.

Core Thermal Properties of 1,13-Tridecanediol
1,13-Tridecanediol is a solid at room temperature, appearing as a white crystalline substance.

[1] Its thermal behavior is crucial for its application in various fields, including cosmetics and

polymer science.[2]

Data Presentation
The known thermal properties of 1,13-Tridecanediol are summarized in the table below. It is

important to note that while the melting point is well-defined, the boiling point has been

reported with some variability, likely due to differences in experimental conditions and the high

temperature required for its determination.
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Thermal Property Value Notes

Melting Point 76.6 °C -

Enthalpy of Fusion (ΔfusH) 17.8 kJ/mol Determined at 351 K

Boiling Point 288.31 °C Rough estimate

343.889 °C At 760 mmHg

Experimental Protocols
Accurate determination of the thermal properties of 1,13-Tridecanediol is essential for its

proper characterization and use. The following sections describe detailed methodologies for

measuring its melting and boiling points.

Melting Point Determination via Differential Scanning
Calorimetry (DSC)
Differential Scanning Calorimetry is a highly sensitive and accurate method for determining the

melting point and enthalpy of fusion of a substance.

Principle: DSC measures the difference in heat flow between a sample and a reference as a

function of temperature. When the sample undergoes a phase transition, such as melting, there

is a change in heat flow, which is detected as a peak in the DSC thermogram. The temperature

at the onset or peak of this endothermic event is taken as the melting point.

Apparatus:

Differential Scanning Calorimeter

Aluminum or hermetically sealed sample pans

Microbalance (for accurate sample weighing)

Inert gas supply (e.g., nitrogen)

Procedure:
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Sample Preparation: Accurately weigh 2-5 mg of 1,13-Tridecanediol into a clean DSC

sample pan.

Encapsulation: Seal the pan, ensuring a good seal to prevent any loss of sample due to

sublimation. An empty, sealed pan is used as a reference.

Instrument Setup: Place the sample and reference pans into the DSC cell. Purge the cell

with an inert gas, such as nitrogen, at a constant flow rate (e.g., 20-50 mL/min) to provide an

inert atmosphere.

Thermal Program:

Equilibrate the sample at a temperature well below the expected melting point (e.g., 25

°C).

Ramp the temperature at a controlled heating rate (e.g., 5-10 °C/min) to a temperature

significantly above the melting point (e.g., 100 °C).

Hold at the final temperature for a few minutes to ensure complete melting.

Cool the sample back to the initial temperature at a controlled rate.

Data Analysis: The melting point is determined from the resulting thermogram as the

extrapolated onset temperature of the melting endotherm. The area under the peak is

integrated to calculate the enthalpy of fusion.

Boiling Point Determination via the Thiele Tube Method
The Thiele tube method is a classic and effective technique for determining the boiling point of

a liquid, particularly when only a small amount of sample is available.

Principle: This method relies on the principle that the boiling point of a liquid is the temperature

at which its vapor pressure equals the surrounding atmospheric pressure. A sample is heated

in a small tube, and the temperature at which a continuous stream of bubbles ceases upon

cooling and the liquid is drawn back into a capillary tube is recorded as the boiling point.

Apparatus:
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Thiele tube

High-boiling point heat transfer fluid (e.g., mineral oil or silicone oil)

Thermometer

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Bunsen burner or heating mantle

Clamp and stand

Procedure:

Sample Preparation: Place a small amount of 1,13-Tridecanediol into the small test tube.

Assembly:

Place the capillary tube (sealed end up) into the test tube containing the sample.

Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample

is level with the thermometer bulb.

Heating:

Immerse the assembly into the Thiele tube containing the heating oil, making sure the oil

level is above the side arm.

Gently heat the side arm of the Thiele tube with a small flame or heating mantle. The

design of the tube ensures uniform heating of the oil through convection.

Observation:

As the temperature rises, air trapped in the capillary tube will expand and escape as

bubbles.
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Continue heating until a rapid and continuous stream of bubbles emerges from the open

end of the capillary tube. This indicates that the vapor pressure of the sample has

exceeded the atmospheric pressure.

Determination:

Remove the heat and allow the apparatus to cool slowly.

The stream of bubbles will slow down and eventually stop. The boiling point is the

temperature at which the liquid is just drawn back into the capillary tube. This is the point

where the vapor pressure of the sample equals the atmospheric pressure.

Record the atmospheric pressure at the time of the experiment, as the boiling point is

pressure-dependent.

Mandatory Visualization
Analytical Workflow for the Characterization of 1,13-
Tridecanediol
The following diagram illustrates a logical workflow for the comprehensive analytical

characterization of 1,13-Tridecanediol, from initial synthesis to final purity and structural

confirmation.
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Synthesis & Purification

Physicochemical Characterization

Starting Materials
(e.g., 1,13-tridecanedioic acid)

Chemical Synthesis
(e.g., Reduction)

Purification
(e.g., Recrystallization, Chromatography)

Thermal Analysis Spectroscopic Analysis Chromatographic Purity

DSC
(Melting Point, Enthalpy)

TGA
(Thermal Stability)

Boiling Point
(Thiele Tube/Distillation)

NMR Spectroscopy
(¹H, ¹³C for Structure)

FTIR Spectroscopy
(Functional Groups)

Mass Spectrometry
(Molecular Weight)

Gas Chromatography (GC-FID/MS)
(Purity Assessment)

HPLC
(Purity Assessment)

Final Characterized Product:
1,13-Tridecanediol

Click to download full resolution via product page

Caption: Analytical workflow for 1,13-Tridecanediol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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